Cas no 141581-91-1 (Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester)

• Product Name: Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester
• CAS No: 141581-91-1
• Molecular Formula: C₁₅H₁₅N₃O₃
• Molecular Weight: 285.2979
• CID: 151790
• PubChem ID: 3072309

Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester
• ethyl 2-(4-oxo-1-phenyl-6H-pyrrolo[3,4-c]pyrazol-5-yl)acetate
• 141581-91-1
• Ethyl 4,6-dihydro-4-oxo-1-phenylpyrrolo(3,4-c)pyrazole-5(1H)-acetate
• DTXSID80161764
• 2-Ethoxycarbonylmethyl-3-oxo-6-phenyl-1,2-dihydro-3H-pyrrolo(3,4-c)pyrazole
• Pyrrolo(3,4-c)pyrazole-5(1H)-acetic acid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester

• InChIKey： ZWNZUUSDRKTIRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H15N3O3/c1-2-21-14(19)10-17-9-13-12(15(17)20)8-16-18(13)11-6-4-3-5-7-11/h3-8H,2,9-10H2,1H3
• SMILES： CCOC(CN1CC2N(C3C=CC=CC=3)N=CC=2C1=O)=O

Computed Properties

• Exact Mass: 285.11145
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 285.11134135g/mol
• Heavy Atom Count: 21
• Complexity: 409
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.43